Cas no 2229433-04-7 (4-ethynyl-5-methyl-1,2-oxazole)

• Product Name: 4-ethynyl-5-methyl-1,2-oxazole
• CAS No: 2229433-04-7
• MF: C₆H₅NO
• MW: 107.110001325607
• CID: 6390606
• PubChem ID: 165687912
• Update Time: 2025-06-08

4-ethynyl-5-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-5-methyl-1,2-oxazole
• 2229433-04-7
• EN300-1833315

• Inchi： 1S/C6H5NO/c1-3-6-4-7-8-5(6)2/h1,4H,2H3
• InChI Key： KXOQNIGWHAHOPX-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C#C)C=N1

Computed Properties

• Exact Mass: 107.037113783g/mol
• Monoisotopic Mass: 107.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 4-ethynyl-5-methyl-1,2-oxazole

Exploring 4-Ethynyl-5-methyl-1,2-oxazole (CAS No. 2229433-04-7): Properties, Applications, and Innovations

The compound 4-ethynyl-5-methyl-1,2-oxazole (CAS No. 2229433-04-7) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and material sciences. This heterocyclic molecule, characterized by an oxazole ring fused with an ethynyl group, offers a promising scaffold for drug discovery and advanced material design. Researchers are particularly intrigued by its potential in click chemistry reactions, where its alkyne functionality enables efficient coupling with azides, a cornerstone of modern bioconjugation techniques.

In the context of drug development, 4-ethynyl-5-methyl-1,2-oxazole serves as a key intermediate for synthesizing targeted therapies. Its molecular framework is being explored for modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. The compound’s ability to act as a bioisostere for aromatic rings enhances its utility in optimizing drug pharmacokinetics, addressing common challenges like metabolic stability and oral bioavailability—frequent search queries among medicinal chemists.

Beyond pharmaceuticals, this compound has found niche applications in material science. Its incorporation into conductive polymers and OLEDs (organic light-emitting diodes) has sparked interest due to its electron-rich structure, which improves charge transport properties. With the global push toward sustainable electronics, researchers are investigating its role in next-generation flexible displays and wearable sensors—topics trending in AI-driven patent analyses and academic forums.

Synthetic methodologies for 4-ethynyl-5-methyl-1,2-oxazole often involve Sonogashira coupling or cyclization strategies, with recent advancements focusing on green chemistry principles. A 2023 study highlighted its production using catalytic C-H activation, reducing waste and energy consumption—an approach aligned with the ESG (Environmental, Social, and Governance) criteria dominating industrial discussions. These innovations respond to frequent search terms like "eco-friendly synthesis of heterocycles" and "scalable oxazole derivatives."

Analytical characterization of CAS No. 2229433-04-7 typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography, with computational studies (DFT calculations) predicting its reactivity patterns. Such data is critical for quality control in contract manufacturing organizations (CMOs), a sector experiencing rapid growth as queried in B2B pharmaceutical databases.

Looking ahead, the demand for 4-ethynyl-5-methyl-1,2-oxazole is projected to rise, driven by its cross-disciplinary relevance. Whether in bioconjugation probes for proteomics or as a building block for metal-organic frameworks (MOFs), this compound exemplifies the convergence of chemistry and cutting-edge technology—answering the call for "multifunctional heterocycles" in peer-reviewed literature and patent filings worldwide.